Cas no 2098133-78-7 (3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2098133-78-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5042169
• Update Time: 2025-10-30

3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid
• 3-(5-thiophen-3-yl-1H-pyrazol-4-yl)propanoic acid
• 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C10H10N2O2S/c13-9(14)2-1-7-5-11-12-10(7)8-3-4-15-6-8/h3-6H,1-2H2,(H,11,12)(H,13,14)
• InChI Key： NBACPVOGWRHJTI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C=NN1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 1.3
• Topological Polar Surface Area: 94.2

Additional information on 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid

Comprehensive Overview of 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid (CAS No. 2098133-78-7)

3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid (CAS No. 2098133-78-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and pyrazole moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and organic synthesis. Researchers are particularly interested in its potential applications in medicinal chemistry, bioconjugation, and small-molecule therapeutics due to its structural features and reactivity.

The growing demand for heterocyclic compounds in drug development has placed 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid under the spotlight. Its CAS number 2098133-78-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern research. The compound's carboxylic acid functional group allows for further derivatization, enabling the creation of novel analogs with enhanced bioactivity. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where tailored molecular structures are critical.

In the context of green chemistry, 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid is also explored for its potential in sustainable synthesis routes. With increasing emphasis on eco-friendly solvents and catalytic processes, researchers are investigating how this compound can be synthesized with minimal environmental impact. Its thiophene ring contributes to electron-rich properties, which are advantageous in organic electronics and photovoltaic materials, areas that are highly relevant to renewable energy innovations.

Another area of interest is the compound's role in biomolecular interactions. The pyrazole core is known to participate in hydrogen bonding and π-π stacking, which are essential for protein-ligand binding. This makes CAS 2098133-78-7 a promising candidate for enzyme inhibition studies and structure-activity relationship (SAR) analysis. Recent publications have highlighted its potential in modulating inflammatory pathways and metabolic enzymes, addressing key challenges in chronic disease research.

From a commercial perspective, suppliers and manufacturers of 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid are optimizing production protocols to meet the demands of academic and industrial laboratories. The compound's purity and stability are critical factors, especially for high-throughput screening and combinatorial chemistry applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, reflecting the compound's importance in rigorous scientific workflows.

Looking ahead, the exploration of 3-(3-(Thiophen-3-yl)-1H-pyrazol-4-yl)propanoic acid is expected to expand into emerging fields like artificial intelligence-driven drug design and nanotechnology. Its molecular framework offers a scaffold for computational modeling and virtual screening, aligning with the rise of AI in chemistry. As interdisciplinary research continues to evolve, this compound is poised to play a pivotal role in bridging gaps between chemical synthesis, biological efficacy, and technological innovation.